3-Bromo-2,4,5,6-tetrafluorobenzylchloride

• IUPAC Name: 1-bromo-3-(chloromethyl)-2,4,5,6-tetrafluorobenzene
• InChI: InChI=1S/C7H2BrClF4/c8-3-4(10)2(1-9)5(11)7(13)6(3)12/h1H2
• InChI Key: AFJVCDLDDPSNFM-UHFFFAOYSA-N
• Canonical SMILES: C(C1=C(C(=C(C(=C1F)Br)F)F)F)Cl
• Molecular Formula: C7H2BrClF4
• DSSTOX Substance ID: DTXSID00590719
• Molecular Weight: 277.44 g/mol
• CAS No.: 292621-52-4

Description

3-Bromo-2,4,5,6-tetrafluorobenzylchloride is a chemical compound with the molecular formula C7H2BrClF4. It belongs to the class of halogenated benzyl chlorides.

Scientific Research Applications

Synthesis and Characterization

3-Bromo-2,4,5,6-tetrafluorobenzylchloride is a compound that has been explored for its utility in various scientific research fields, notably in the synthesis and characterization of novel organic compounds. For instance, it has been involved in the preparation of zinc phthalocyanine derivatives, which are characterized for their high singlet oxygen quantum yield, making them potent candidates for photodynamic therapy applications in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020). Similarly, its role in forming ligands with potential for biological labeling showcases its versatility in synthetic chemistry (Charbonnière, Weibel, & Ziessel, 2002).

Antioxidant and Biological Activities

The compound's derivatives have also been investigated for their antioxidant properties. Bromophenols, structurally related to this compound, have shown potent antioxidant activity, indicating the potential of such compounds in developing therapeutic agents against oxidative stress-related diseases (Olsen, Hansen, Isaksson, & Andersen, 2013).

Material Science and Catalysis

In the field of material science and catalysis, derivatives of this compound have been utilized to synthesize organometallic complexes with applications in bromination reactions. These complexes serve as catalysts, demonstrating the compound's utility in facilitating chemical transformations (Abe, You, & Detty, 2002). Additionally, its organolithium derivatives have been studied for their reaction mechanisms, offering insights into their stability and reactivity, which are crucial for the development of novel organometallic reagents (Tamborski & Soloski, 1967).

Anticancer Research

Furthermore, compounds synthesized from this compound have been evaluated for their anticancer activity. This includes the synthesis of triazole derivatives, which upon screening, showed efficacy against a variety of cancer cell lines, underscoring the potential of such compounds in the development of new anticancer drugs (Bekircan, Kucuk, Kahveci, & Bektaş, 2008).